7beta,12alpha-Dihydroxykaurenolide

• CAS No.: 62107-03-3
• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (1S,2S,4S,5R,8R,9R,10R,13R,17S)-4,9-dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one
• InChI: InChI=1S/C20H28O4/c1-10-8-20-9-11(10)12(21)7-13(20)18(2)5-4-6-19(3)15(18)14(16(20)22)24-17(19)23/h11-16,21-22H,1,4-9H2,2-3H3/t11-,12+,13+,14-,15+,16+,18+,19-,20+/m1/s1
• InChI Key: OSYJLXUUZYSFTC-OTFYASLDSA-N
• SMILES: CC12CCCC3(C1C(C(C45C2CC(C(C4)C(=C)C5)O)O)OC3=O)C
• Isomeric SMILES: C[C@@]12CCC[C@@]3([C@H]1[C@H]([C@@H]([C@]45[C@H]2C[C@@H]([C@H](C4)C(=C)C5)O)O)OC3=O)C

Description

7beta,12alpha-Dihydroxykaurenolide is a diterpenoid lactone with the molecular formula C20H28O4 and a molecular weight of 332.40 g/mol . Its structure features a pentacyclic framework with hydroxyl groups at the 7β and 12α positions, contributing to its polar surface area of 66.80 Ų and moderate lipophilicity (AlogP: 2.43, XlogP: 2.40). This compound is classified as a sesquiterpenoid lactone and is naturally occurring in plants such as Cucurbita pepo (pumpkin) .

Comparison with Similar Compounds

7beta,12alpha-Dihydroxykaurenolide belongs to a broader class of terpenoids, which are well-documented for their anticancer properties.

Structural and Functional Analogues

Key analogues include Gibberellin 1 , Zexbrevin B , Ginkgolide A , Phorbol , and the synthetic drug Venetoclax . These compounds were evaluated in a 2023 computational study targeting B-cell lymphoma 2 (BCL2), an antiapoptotic protein implicated in acute myeloid leukemia (AML) .

Binding Affinity and Molecular Interactions

All five phytochemicals demonstrated stronger binding to BCL2 than Venetoclax, a clinically approved BCL2 inhibitor. 7beta,12alpha-Dihydroxykaurenolide exhibited interactions with critical BCL2 residues:

• Hydrogen bonds : Tyr202, Gly145, Asp103.
• Van der Waals forces: Trp144, Arg107, Phe104, Tyr108 . These residues (e.g., Phe104, Met115, Val148) are known to stabilize inhibitor binding, suggesting a competitive mechanism against prosurvival BCL2 activity .

Table 1: Comparative Binding and Pharmacological Profiles

Compound	Molecular Class	Molecular Weight (g/mol)	BCL2 Binding Energy*	Key Interactions	Drug-Likeness Highlights
7beta,12alpha-Dihydroxykaurenolide	Diterpenoid lactone	332.40	Higher than Venetoclax	Tyr202 (H-bond), Asp103 (H-bond)	Moderate AlogP (2.43), 2 H-bond donors
Gibberellin 1	Gibberellin	348.39	Higher than Venetoclax	Not specified	Good drug-like properties
Zexbrevin B	Diterpenoid	N/A	Higher than Venetoclax	Not specified	Good drug-like properties
Ginkgolide A	Ginkgolide	424.40	Higher than Venetoclax	Not specified	Good drug-like properties
Phorbol	Diterpene ester	364.43	Higher than Venetoclax	Not specified	Good drug-like properties
Venetoclax	Synthetic small molecule	868.44	Reference	Known BCL2 binding pocket	Clinically approved

Pharmacokinetic and Toxicity Profiles

7beta,12alpha-Dihydroxykaurenolide displays moderate intestinal absorption and blood-brain barrier penetration, with low risks of acute oral toxicity (LD50: 3.173 mol/kg) . In contrast, other terpenoids like Ginkgolide A and Phorbol have established pharmacokinetic data, including improved bioavailability and safety profiles .

Therapeutic Potential

While Venetoclax is a synthetic benchmark, natural terpenoids like 7beta,12alpha-Dihydroxykaurenolide offer advantages in structural diversity and lower toxicity. The compound’s dual H-bonding capability to BCL2 residues may enhance selectivity, reducing off-target effects compared to broader-acting diterpenes like Phorbol .